5,5'-[Methylenebis(oxy)]bis(4,4-dinitropentan-1-ol)

• CAS No.: 112160-76-6
• Molecular Formula: C11H20N4O12
• Molecular Weight: 400.30 g/mol
• IUPAC Name: 5-[(5-hydroxy-2,2-dinitropentoxy)methoxy]-4,4-dinitropentan-1-ol
• InChI: InChI=1S/C11H20N4O12/c16-5-1-3-10(12(18)19,13(20)21)7-26-9-27-8-11(14(22)23,15(24)25)4-2-6-17/h16-17H,1-9H2
• InChI Key: QHZJDZPUUZNDKR-UHFFFAOYSA-N
• Canonical SMILES: C(CC(COCOCC(CCCO)([N+](=O)[O-])[N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-])CO

Description

5,5'-[Methylenebis(oxy)]bis(4,4-dinitropentan-1-ol) is a useful research compound. Its molecular formula is C11H20N4O12 and its molecular weight is 400.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl 4,4,10,10-tetranitro-6,8-dioxatridecane-1,13-dioate (28.8 g) was dissolved in 139 mL of BH3.THF with ice-cooling and under a nitrogen atmosphere. The solution was stirred at room temperature for 3 days, after which time 27 mL of water was added slowly and the mixture was heated at 60° C. for 5 minutes. After cooling, the mixture was poured into 200 mL of water, and the product was extracted with ether. The ether solution was washed with aqueous sodium bicarbonate solution, then with water, and dried (MgSO4) After removal of the solvent, the crude product was recrystallized from dichloromethane. Yield: 19.9 g (79%); M.P. 72.5°-3.5° C. 1H NMR spectrum (CDCl3 /TMS): δ 4.76 (s, 2H); 4.41 (s, 4H); 2.69 (m, 4H); 1.59 (m. 4H).